3-(2-hydroxyethyl)-1H-indole-2-carboxylic acid
Overview
Description
3-(2-hydroxyethyl)-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Derivatives
3-(2-Hydroxyethyl)-1H-indole-2-carboxylic acid, as part of the broader family of indole carboxylic acids, is a significant compound in chemical synthesis. Research into the synthesis of indole carboxylic acids, including their hydroxy, alkoxy, and alkyl derivatives, has been ongoing for several decades. Unangst et al. (1987) detailed methods for synthesizing these derivatives, specifically highlighting the Dieckmann cyclization and Ullmann reaction processes. These methods are crucial for generating novel compounds within the indole carboxylic acid family, including the this compound (Unangst, Connor, Stabler, & Weikert, 1987).
Biological and Medicinal Relevance
Indole-2-carboxylic acids and their derivatives are known for their biological and medicinal significance. For instance, Raju et al. (2015) synthesized a series of derivatives from 1-Propyl-1H-indole-2-carboxylic acid, demonstrating their antibacterial and antifungal activities. These compounds showed promising results against various bacterial and fungal strains, indicating potential therapeutic applications (Raju, Bhavya Sai, Meghana, Chandana, Suresh, & Nadendla, 2015).
Synthetic Applications in Organic Chemistry
The versatility of indole-2-carboxylic acids in synthetic organic chemistry is notable. Shirakawa and Kobayashi (2006) described the use of carboxylic acid in aza-Friedel-Crafts reactions to synthesize 3-substituted indoles, a process that has wide-ranging implications in the synthesis of biologically active compounds (Shirakawa & Kobayashi, 2006).
Environmental Impact and Sustainability
Research into environmentally sustainable methods of synthesis is also a key area. Yoo, Capdevila, Du, and Kobayashi (2012) developed a method for the preparation of indole-3-carboxylic acids using atmospheric carbon dioxide under basic conditions. This method is significant for its reduced environmental impact and use of carbon dioxide, a major greenhouse gas (Yoo, Capdevila, Du, & Kobayashi, 2012).
Properties
IUPAC Name |
3-(2-hydroxyethyl)-1H-indole-2-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c13-6-5-8-7-3-1-2-4-9(7)12-10(8)11(14)15/h1-4,12-13H,5-6H2,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLPQCBDJFGTCJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(N2)C(=O)O)CCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00586359 | |
Record name | 3-(2-Hydroxyethyl)-1H-indole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00586359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
77903-96-9 | |
Record name | 3-(2-Hydroxyethyl)-1H-indole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00586359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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